Cas no 1492347-28-0 (2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-)

Technical Introduction: 2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- 2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-, is a brominated thiophene derivative featuring a reactive α-oxoacetic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and methyl substituents on the thiophene ring enhances its reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, while the α-oxo group facilitates further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- structure

1492347-28-0 structure

Product Name:2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-

CAS No:1492347-28-0

MF:C₇H₅BrO₃S

MW:249.081800222397

CID:5251816

Update Time:2025-11-02

2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- Chemical and Physical Properties

Names and Identifiers

- 2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo-
- Inchi： 1S/C7H5BrO3S/c1-3-2-4(8)6(12-3)5(9)7(10)11/h2H,1H3,(H,10,11)
- InChI Key： QJNXPKBVWLCMRQ-UHFFFAOYSA-N
- SMILES： C1(C(=O)C(O)=O)SC(C)=CC=1Br

Experimental Properties

Density: 1.811±0.06 g/cm3(Predicted)
Boiling Point: 366.3±42.0 °C(Predicted)
pka: 1.93±0.54(Predicted)

2-Thiopheneacetic acid, 3-bromo-5-methyl-α-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-385284-1.0g	2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid	1492347-28-0	1.0g	$723.0	2023-03-02
Enamine	EN300-385284-2.5g	2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid	1492347-28-0	2.5g	$1496.0	2023-03-02
Enamine	EN300-385284-5.0g	2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid	1492347-28-0	5.0g	$1896.0	2023-03-02
Enamine	EN300-385284-10.0g	2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetic acid	1492347-28-0	10.0g	$2384.0	2023-03-02